2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-phenethylacetamide dihydrochloride

• IUPAC Name: 2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-N-(2-phenylethyl)acetamide;dihydrochloride
• InChI: InChI=1S/C18H25N5O.2ClH/c1-21-10-9-20-18(21)23-13-11-22(12-14-23)15-17(24)19-8-7-16-5-3-2-4-6-16;;/h2-6,9-10H,7-8,11-15H2,1H3,(H,19,24);2*1H
• InChI Key: OFDSBXAEQVXZQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)CC(=O)NCCC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C18H27Cl2N5O
• Molecular Weight: 400.3 g/mol
• CAS No.: 1351594-67-6

Description

2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-phenethylacetamide dihydrochloride is a useful research compound. Its molecular formula is C18H27Cl2N5O and its molecular weight is 400.35. The purity is usually 95%.
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Scientific Research Applications

ACAT Inhibitor for Disease Treatment

2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, a compound structurally related to the query, has been identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1. This compound, named K-604, exhibits significant selectivity for ACAT-1 over ACAT-2 and is anticipated to be beneficial for treating diseases involving ACAT-1 overexpression, such as certain cardiovascular diseases or neurodegenerative disorders (Shibuya et al., 2018).

Antidiabetic Agent

Piperazine derivatives, including those with a structure related to the query compound, have been found to be potent antidiabetic agents. Specifically, compounds such as 1-methyl-4-(2', 4'-dichlorobenzyl)-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazine, demonstrated significant efficacy in increasing insulin secretion in a rat model of type II diabetes (Le Bihan et al., 1999).

Corrosion Inhibition

Benzimidazole derivatives, closely related to the query compound, have been studied for their corrosion inhibitive properties on steel in acidic environments. This application is particularly relevant in industrial settings where corrosion control is essential (Yadav et al., 2016).

Anticancer Activity

Compounds structurally similar to the query, such as N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl)acetamides, have been synthesized and evaluated for their anticancer activity. Some of these compounds showed promising results against human cancer cell lines, indicating potential therapeutic applications in oncology (Boddu et al., 2018).